Cas no 914637-89-1 (1-benzyl-4-isocyanato-5-methyl-1h-1,2,3-triazole)

• Product Name: 1-benzyl-4-isocyanato-5-methyl-1h-1,2,3-triazole
• CAS No: 914637-89-1
• MF: C₁₁H₁₀N₄O
• MW: 214.223301410675
• CID: 1965180
• PubChem ID: 26967395
• Update Time: 2025-05-20

1-benzyl-4-isocyanato-5-methyl-1h-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-4-isocyanato-5-methyl-1H-1,2,3-triazole
• 1-BENZYL-4-ISOCYANATO-5-METHYL-1H-1,2,3-TRIAZOL
• MB05980
• AKOS025116827
• 1-benzyl-4-isocyanato-5-methyl-1H-1,2,3-triazole, AldrichCPR
• 914637-89-1
• 1-Benzyl-5-methyl-1H-1,2,3-triazol-4-yl isocyanate
• PS-10265
• 1-benzyl-4-isocyanato-5-methyltriazole
• 1-benzyl-4-isocyanato-5-methyl-1h-1,2,3-triazole

• MDL： MFCD08235261
• Inchi： 1S/C11H10N4O/c1-9-11(12-8-16)13-14-15(9)7-10-5-3-2-4-6-10/h2-6H,7H2,1H3
• InChI Key： MAWFWGAPDVSDSP-UHFFFAOYSA-N
• SMILES： O=C=NC1=C(C)N(CC2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 214.085
• Monoisotopic Mass: 214.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.1A^2
• XLogP3: 2.8

1-benzyl-4-isocyanato-5-methyl-1h-1,2,3-triazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-benzyl-4-isocyanato-5-methyl-1h-1,2,3-triazole

1-Benzyl-4-isocyanato-5-methyl-1H-1,2,3-triazole: A Comprehensive Overview

1-Benzyl-4-isocyanato-5-methyl-1H-1,2,3-triazole (CAS No. 914637-89-1) is a versatile and highly functionalized heterocyclic compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound belongs to the class of triazoles, which are widely recognized for their stability, reactivity, and ability to participate in various click chemistry reactions. The presence of an isocyanato group (-N=C=O) at the 4-position and a benzyl substituent at the 1-position endows this molecule with unique chemical properties and reactivity.

The triazole ring in 1-benzyl-4-isocyanato-5-methyl-1H-1,2,3-triazole is a five-membered aromatic heterocycle containing three nitrogen atoms. This structure is highly stable due to aromaticity and conjugation within the ring. The isocyanato group is a strong electron-withdrawing group that enhances the electrophilic character of the triazole ring, making it highly reactive towards nucleophilic attacks. This reactivity makes it an excellent candidate for various condensation reactions, including those involving amines, alcohols, and thiols.

Recent studies have highlighted the potential of 1-benzyl-4-isocyanato-5-methyl-1H-1,2,3-triazole as a building block in the synthesis of advanced materials. For instance, researchers have explored its use in the preparation of high-performance polymers and coatings with improved mechanical and thermal properties. The compound's ability to form robust covalent bonds through click chemistry has been exploited in the development of self-healing materials and stimuli-responsive systems.

In the realm of drug discovery, 1-benzyl-4-isocyanato-5-methyl-1H-1,2,3-triazole has been employed as a bioisostere in medicinal chemistry. Its ability to mimic biologically relevant functional groups while offering enhanced stability and bioavailability has made it a valuable tool in lead optimization campaigns. Recent findings suggest that derivatives of this compound exhibit promising anti-inflammatory and anticancer activities, paving the way for further preclinical studies.

The synthesis of 1-benzyl-4-isocyanato-5-methyl-1H-1,2,3-triazole typically involves multi-step processes that leverage modern organic synthesis techniques. One common approach involves the reaction of an appropriate triazole precursor with an isocyanate source under controlled conditions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation.

From an applications perspective, 1-benzyl-4-isocyanato-5-methyl-1H-1,2,3-triazole finds utility in diverse industries. In electronics manufacturing, it serves as a key intermediate in the fabrication of advanced dielectrics and optoelectronic devices. In the automotive sector, its derivatives are used as additives to improve fuel efficiency and reduce emissions. The compound's compatibility with various industrial processes underscores its importance as a versatile chemical building block.

Despite its numerous advantages, handling CAS No 91463789 requires careful consideration of safety protocols due to its reactive nature. Proper storage conditions and controlled exposure levels are essential to prevent unwanted side reactions or hazardous situations. Ongoing research aims to develop safer handling techniques and alternative synthesis pathways that minimize environmental impact.

In conclusion, 907689689 CAS (commonly referred to as CAS No 907689689) stands as a testament to the ingenuity of modern chemical synthesis. Its unique combination of structural features and reactivity positions it as a critical component in advancing scientific research across multiple disciplines. As new applications continue to emerge, this compound will undoubtedly play an increasingly pivotal role in shaping future innovations in chemistry and beyond.